Cas no 2228292-36-0 (2-bromo-4-(pyrrolidin-3-yloxy)phenol)

• Product Name: 2-bromo-4-(pyrrolidin-3-yloxy)phenol
• CAS No: 2228292-36-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6108359
• PubChem ID: 165782487
• Update Time: 2025-07-18

2-bromo-4-(pyrrolidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(pyrrolidin-3-yloxy)phenol
• 2228292-36-0
• EN300-1905151

• Inchi： 1S/C10H12BrNO2/c11-9-5-7(1-2-10(9)13)14-8-3-4-12-6-8/h1-2,5,8,12-13H,3-4,6H2
• InChI Key： YEJABLCJAAQONR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OC1CNCC1)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-4-(pyrrolidin-3-yloxy)phenol

Introduction to 2-Bromo-4-(Pyrrolidin-3-yloxy)phenol (CAS No. 2228292-36-0)

2-Bromo-4-(pyrrolidin-3-yloxy)phenol (CAS No. 2228292-36-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-bromo-4-(pyrrolidin-3-yloxy)phenol consists of a phenolic ring substituted with a bromine atom at the 2-position and a pyrrolidinyl ether group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the pharmacological activities of 2-bromo-4-(pyrrolidin-3-yloxy)phenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that 2-bromo-4-(pyrrolidin-3-yloxy)phenol may have therapeutic applications in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-bromo-4-(pyrrolidin-3-yloxy)phenol has also been studied for its antioxidant activity. Free radicals and reactive oxygen species (ROS) are known to contribute to cellular damage and various diseases. Research has shown that 2-bromo-4-(pyrrolidin-3-yloxy)phenol can scavenge free radicals and reduce oxidative stress, which may protect cells from damage and promote overall health.

The potential neuroprotective effects of 2-bromo-4-(pyrrolidin-3-yloxy)phenol have also been explored. Neurodegenerative diseases, such as Alzheimer's and Parkinson's, are characterized by the progressive loss of neurons. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent in the treatment of these debilitating conditions.

The pharmacokinetic properties of 2-bromo-4-(pyrrolidin-3-yloxy)phenol are another important aspect of its evaluation. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a therapeutic agent. Additionally, its low toxicity and minimal side effects make it a promising candidate for further clinical trials.

In the context of drug discovery, 2-bromo-4-(pyrrolidin-3-yloxy)phenol serves as a valuable lead compound for the development of new drugs. Its unique chemical structure and multifaceted biological activities provide a strong foundation for optimizing its properties through medicinal chemistry approaches. For example, structural modifications can be made to enhance its potency, selectivity, and pharmacokinetic properties.

The synthesis of 2-bromo-4-(pyrrolidin-3-yloxy)phenol has been reported using various methodologies. One common approach involves the reaction of 4-hydroxybromobenzene with pyrrolidine in the presence of a suitable coupling reagent. The resulting product is then purified using standard techniques such as column chromatography or recrystallization. The synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 2-bromo-4-(pyrrolidin-3-yloxy)phenol (CAS No. 2228292-36-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.